Cas no 885273-71-2 (Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1h-indole-2-carboxylate)

• Product Name: Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1h-indole-2-carboxylate
• CAS No: 885273-71-2
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• MDL: MFCD04114769
• CID: 711049
• Update Time: 2025-10-30

Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1h-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3-(2-carboxyethenyl)-5-methoxy-, 2-methyl ester
• 3-(5-methoxy-2-methoxycarbonyl-1H-indol-3-yl)prop-2-enoic acid
• METHYL 3-(2-CARBOXY-VINYL)-5-METHOXY-1H-INDOLE-2-CARBOXYLATE
• METHYL 3-(2-CARBOXYVINYL)-5-METHOXY-1H-INDOLE-2-CARBOXYLATE,
• 2-Methyl 3-(2-carboxyethenyl)-5-methoxy-1H-indole-2-carboxylate (ACI)
• Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1h-indole-2-carboxylate

• MDL： MFCD04114769
• Inchi： 1S/C14H13NO5/c1-19-8-3-5-11-10(7-8)9(4-6-12(16)17)13(15-11)14(18)20-2/h3-7,15H,1-2H3,(H,16,17)
• InChI Key： XYFRHHAYSXIKGH-UHFFFAOYSA-N
• SMILES： O=C(C=CC1=C(C(OC)=O)NC2C1=CC(=CC=2)OC)O

Computed Properties

• Exact Mass: 275.07900
• Monoisotopic Mass: 275.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 88.6A^2
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.2

Experimental Properties

• PSA: 88.62000
• LogP: 2.06090

Additional information on Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1h-indole-2-carboxylate

Comprehensive Overview of Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1H-indole-2-carboxylate (CAS No. 885273-71-2)

Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1H-indole-2-carboxylate (CAS No. 885273-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, featuring a methoxy group at the 5-position and a carboxy-vinyl moiety at the 3-position of the indole ring. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's CAS No. 885273-71-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers often explore its potential applications in drug discovery, medicinal chemistry, and bioconjugation. Its carboxylate and vinyl functionalities provide versatile reactivity, enabling its use in cross-coupling reactions, peptide modifications, and the design of small-molecule inhibitors.

In recent years, the demand for indole-based compounds like Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1H-indole-2-carboxylate has surged due to their role in targeting enzyme inhibition and signal transduction pathways. For instance, indole derivatives are widely studied for their potential in cancer therapy, neurodegenerative disease research, and anti-inflammatory applications. This compound's methoxy and carboxy-vinyl groups enhance its binding affinity to biological targets, making it a promising candidate for further investigation.

From a synthetic perspective, CAS No. 885273-71-2 is often utilized in multistep organic synthesis. Its ester and carboxylic acid functionalities allow for selective transformations, such as hydrolysis, amidation, or reduction. These reactions are critical for tailoring the compound's properties to specific research needs. Additionally, its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry.

The growing interest in green chemistry and sustainable synthesis has also influenced the study of this compound. Researchers are exploring eco-friendly methods to produce Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1H-indole-2-carboxylate, such as catalytic processes or solvent-free reactions. Such advancements align with global trends toward reducing the environmental impact of chemical manufacturing.

In summary, Methyl 3-(2-Carboxy-vinyl)-5-methoxy-1H-indole-2-carboxylate (CAS No. 885273-71-2) represents a versatile and scientifically significant compound. Its applications span pharmaceutical development, biochemical research, and organic synthesis, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery and molecular design.